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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro characterization of

TD034, a potent and selective inhibitor of Histone Deacetylase 11 (HDAC11). Detailed

protocols for key assays are provided to enable researchers to effectively utilize TD034 in their

studies.

Introduction
TD034 is a novel, reversible, and noncovalent small molecule inhibitor of HDAC11.[1][2] It

exhibits high potency and selectivity for HDAC11 over other HDAC isoforms and sirtuins.[1][2]

The primary mechanism of action of TD034 is the inhibition of the defatty acylation activity of

HDAC11, with a key known substrate being Serine Hydroxymethyltransferase 2 (SHMT2).[1][2]

By inhibiting HDAC11, TD034 has been shown to increase the fatty acylation of SHMT2 and

modulate downstream signaling pathways, including the regulation of YAP1 levels.[1] These

characteristics make TD034 a valuable tool for investigating the biological roles of HDAC11

and for potential therapeutic development, particularly in areas such as oncology.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for TD034 in various in vitro assays.

Table 1: In Vitro Potency of TD034 against HDAC11
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Parameter Value Reference

IC50 5.1 nM [1][2]

Ki 1.5 nM [1][2]

Table 2: Cellular Activity of TD034

Assay Cell Line
Effective
Concentration

Effect Reference

SHMT2 Fatty

Acylation
HEK293T 2 µM

Significant

increase in fatty

acylation

[1]

YAP1 Protein

Levels
A549 5-10 µM

Significant

reduction in

YAP1 protein

levels

[1]

YAP1 Target

Gene mRNA

Levels (CTGF,

CYR61)

A549 5-10 µM
Decrease in

mRNA levels
[1]

Signaling Pathways
The following diagrams illustrate the key signaling pathways modulated by TD034.
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Caption: Mechanism of action of TD034.
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Prepare Reagents
(TD034 dilutions, Enzyme, Substrate)

Add HDAC11 Enzyme
to 96-well plate

Add TD034/Vehicle

Incubate (15 min, 37°C)

Add Fluorogenic Substrate

Incubate (60 min, 37°C)

Add Developer Solution

Incubate (15 min, 37°C)

Read Fluorescence
(Ex: 355 nm, Em: 460 nm)

Analyze Data
(Calculate % Inhibition, IC50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15545039?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/td034.html
https://pubs.acs.org/doi/10.1021/acsomega.9b02808
https://www.benchchem.com/product/b15545039#td034-in-vitro-assay-setup
https://www.benchchem.com/product/b15545039#td034-in-vitro-assay-setup
https://www.benchchem.com/product/b15545039#td034-in-vitro-assay-setup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

